Cas no 1210432-23-7 (2-[(4-fluorophenyl)sulfanyl]-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide
• CAS No: 1210432-23-7
• MF: C₁₆H₁₃FN₂O₃S
• MW: 332.349426031113
• CID: 5901481
• PubChem ID: 45511731
• Update Time: 2025-06-14

2-[(4-fluorophenyl)sulfanyl]-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(4-fluorophenyl)thio]-N-[[5-(2-furanyl)-3-isoxazolyl]methyl]-
• 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide
• 2-(4-fluorophenyl)sulfanyl-N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]acetamide
• AKOS024652447
• F2493-3393
• 2-((4-fluorophenyl)thio)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)acetamide
• 1210432-23-7

• Inchi： 1S/C16H13FN2O3S/c17-11-3-5-13(6-4-11)23-10-16(20)18-9-12-8-15(22-19-12)14-2-1-7-21-14/h1-8H,9-10H2,(H,18,20)
• InChI Key： QICPIZGIGMZMDU-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CO2)ON=1)(=O)CSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 332.06309162g/mol
• Monoisotopic Mass: 332.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide

Comprehensive Overview of 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide (CAS No. 1210432-23-7)

The compound 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide, identified by its CAS No. 1210432-23-7, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a furan-2-yl moiety and a 1,2-oxazol-3-yl core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide has surged, driven by the need for innovative therapeutic agents. The compound's fluorophenyl and sulfanyl groups contribute to its stability and reactivity, making it a valuable intermediate in drug discovery. Its CAS No. 1210432-23-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in addressing drug-resistant infections, a hot topic in modern medicine. The furan-2-yl and 1,2-oxazol-3-yl components are known to exhibit antimicrobial properties, which aligns with current efforts to combat global health challenges. Additionally, its acetamide functionality is often explored in the context of enzyme inhibition, a key strategy in developing treatments for chronic diseases.

The synthesis of 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide involves multi-step organic reactions, highlighting the importance of green chemistry principles in its production. Researchers are increasingly focused on optimizing its synthesis to minimize environmental impact, a concern that resonates with today's sustainability-driven scientific community. The compound's CAS No. 1210432-23-7 is often associated with studies on catalytic efficiency and reaction yield.

Beyond its pharmaceutical potential, 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide is also being investigated for its applications in material science. Its aromatic and heterocyclic structure makes it a candidate for developing advanced polymeric materials with tailored properties. This versatility underscores its value across multiple disciplines, from healthcare to industrial innovation.

In conclusion, 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide (CAS No. 1210432-23-7) represents a compelling area of study with broad implications. Its structural complexity and functional diversity position it as a key player in the ongoing quest for scientific and technological advancements. As research continues, this compound is likely to remain a focal point for scientists exploring the frontiers of organic synthesis and molecular design.